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Compound of Interest

Compound Name: Diethyl perfluoroadipate

Cat. No.: B1583755

Foreword: Navigating the Landscape of Fluorinated
Compounds

The introduction of fluorine into organic molecules imparts a unique and often dramatic
alteration of their physicochemical properties. This has led to the widespread use of fluorinated
compounds in materials science, pharmaceuticals, and agrochemicals. Diethyl
perfluoroadipate, a fully fluorinated ester, stands as a key building block in the synthesis of
advanced polymers and other specialty chemicals. This guide provides a comprehensive
technical overview of Diethyl perfluoroadipate, intended for researchers, scientists, and
professionals in drug development and materials science. We will delve into its fundamental
properties, synthesis, reactivity, and applications, offering both established knowledge and
predictive insights to facilitate its use in cutting-edge research and development.

Molecular Identity and Physicochemical Properties

Diethyl perfluoroadipate, also known as diethyl octafluoroadipate, is the diethyl ester of
perfluoroadipic acid. Its structure is characterized by a six-carbon perfluorinated chain flanked
by two ethyl ester functional groups.

Chemical Structure:

Table 1: Physicochemical Properties of Diethyl Perfluoroadipate
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Property Value Source/Comment
CAS Number 376-50-1 [1]
Molecular Formula C10H10Fs04 [1]
Molecular Weight 346.17 g/mol [1]
o ) General property of similar
Appearance Colorless liquid (predicted)
esters.
Boiling Point 101 °C at 9 mmHg [1]
Density ~1.461 g/cm?3 (estimated) [1]
N Insoluble in water; Soluble in General property of fluorinated

Solubility ]

most organic solvents. esters.

Spectroscopic Characterization (Predicted)

Due to the limited availability of published experimental spectra for Diethyl perfluoroadipate,
the following data are predicted based on established principles of spectroscopy and known
chemical shift ranges for analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H-NMR (500 MHz, CDCls):

e 04.45(q, J = 7.1 Hz, 4H): The methylene protons (-CHz-) of the ethyl groups are deshielded
by the adjacent oxygen atom of the ester functionality. The signal is a quartet due to coupling
with the three protons of the methyl group.

e 01.40(t, J=7.1 Hz, 6H): The methyl protons (-CHs) of the ethyl groups are in a typical
aliphatic region. The signal is a triplet due to coupling with the two protons of the methylene

group.
13C-NMR (125 MHz, CDCls):

e 0 158.5 (t, J = 25-30 Hz): The carbonyl carbon (-C=0) is significantly influenced by the
strongly electron-withdrawing perfluorinated chain, resulting in a downfield shift. It is
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expected to appear as a triplet due to coupling with the two fluorine atoms on the adjacent
carbon.

e 0 115-125 (m): The four distinct perfluorinated carbons (-CFz-) in the backbone will appear in
this region. The exact chemical shifts and complex splitting patterns arise from C-F and F-F
couplings.

e 0 64.0: The methylene carbon (-OCHz2-) of the ethyl group.

e 0 13.8: The methyl carbon (-CHs) of the ethyl group.

F-NMR (470 MHz, CDClIs, referenced to CFCls):

e 0-1181t0-122 ppm (m, 4F): The two -CF2- groups adjacent to the carbonyls (a-CFz2).
e 0-124t0 -128 ppm (m, 4F): The two central -CF2- groups (B-CF2).

The °F NMR spectrum is predicted to show two main multiplets due to the symmetry of the
molecule. The chemical shifts are estimates based on typical values for perfluoroalkanes, with
the groups closer to the electron-withdrawing ester functionality appearing slightly downfield.[2]

Infrared (IR) Spectroscopy

e 2980-2900 cm~? (m): C-H stretching vibrations of the ethyl groups.

e 1780-1760 cm~1 (s): A strong absorption band characteristic of the C=0 stretching of a
fluorinated ester. The frequency is shifted higher compared to non-fluorinated esters due to
the inductive effect of the fluorine atoms.

e 1300-1100 cm~1 (s, broad): Strong C-F stretching vibrations.
e 1100-1000 cm~* (m): C-O stretching of the ester.

Synthesis of Diethyl Perfluoroadipate

The synthesis of Diethyl perfluoroadipate is typically achieved through the esterification of
perfluoroadipic acid with ethanol. The perfluoroadipic acid itself can be prepared via
electrochemical fluorination (Simons process) of adipoy! chloride.
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Synthesis Workflow

Electrochemical Esterification

Adipoyl Chloride Fluorination (Simons Proc@’ Perfluoroadipoyl Fluoride Hydrolysis Perfluoroadipic Acid Ethanol, Acid Catalyst Diethyl Perfluoroadipate

Click to download full resolution via product page

Caption: Synthesis workflow for Diethyl perfluoroadipate.

Experimental Protocol: Esterification of Perfluoroadipic
Acid

Materials:

o Perfluoroadipic acid

e Absolute ethanol

e Concentrated sulfuric acid (catalyst)

e Anhydrous sodium sulfate

o Diethyl ether

o Saturated sodium bicarbonate solution
e Brine

Procedure:

o To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add
perfluoroadipic acid (1.0 eq).

e Add an excess of absolute ethanol (10-20 eq), which also serves as the solvent.

» Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq).
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» Heat the reaction mixture to reflux and maintain for 12-24 hours. The reaction progress can
be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

» After completion, cool the mixture to room temperature and remove the excess ethanol
under reduced pressure.

» Dissolve the residue in diethyl ether and transfer to a separatory funnel.

e Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude Diethyl perfluoroadipate.

Purify the product by vacuum distillation to yield the pure ester.

Reactivity and Synthetic Applications

The chemical behavior of Diethyl perfluoroadipate is dominated by the strong electron-
withdrawing effect of the perfluorinated backbone. This renders the carbonyl carbons highly
electrophilic and susceptible to nucleophilic attack.

Hydrolysis

Diethyl perfluoroadipate can be hydrolyzed back to perfluoroadipic acid and ethanol under
acidic or basic conditions. The reaction proceeds more readily than with its non-fluorinated
counterpart due to the enhanced electrophilicity of the carbonyl carbons.[3]

Hydrolysis Workflow:

Acid or Base

(Diethyl Perfluoroadipateg Catalyzed Hydrolysis {Perfluoroadipic AcicD

Click to download full resolution via product page

Caption: Hydrolysis of Diethyl perfluoroadipate.
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Precursor for Advanced Polymers

A significant application of Diethyl perfluoroadipate is its use as a precursor in the synthesis
of high-performance fluorinated polymers. For instance, it can be converted to
perfluoroadiponitrile, a key monomer for thermally stable heterocyclic polymers and
elastomers. These materials find use in demanding applications where high thermal and
chemical resistance are required.

Safety and Handling

As a fluorinated organic compound, Diethyl perfluoroadipate should be handled with
appropriate safety precautions in a well-ventilated fume hood.

o Eye and Skin Contact: May cause irritation. Wear safety glasses and chemical-resistant
gloves.

 Inhalation: Avoid inhaling vapors.
e Ingestion: Harmful if swallowed.

Refer to the Material Safety Data Sheet (MSDS) for detailed safety information before handling
this compound.

Conclusion

Diethyl perfluoroadipate is a valuable fluorinated building block with significant potential in
materials science and organic synthesis. Its unique properties, stemming from the
perfluorinated chain, make it a target for the development of advanced materials with enhanced
thermal and chemical stability. This guide has provided a comprehensive overview of its
properties, synthesis, and reactivity to aid researchers in harnessing its potential for future
innovations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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